![molecular formula C19H22N2O4S2 B2973059 2-(4-(ethylsulfonyl)benzamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide CAS No. 886937-47-9](/img/structure/B2973059.png)
2-(4-(ethylsulfonyl)benzamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
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Overview
Description
Molecular Structure Analysis
This compound is a thiophene-based analog, which is a class of biologically active compounds . Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position .Physical And Chemical Properties Analysis
Thiophene, the base structure of this compound, has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C . It is soluble in most organic solvents like alcohol and ether but insoluble in water .Scientific Research Applications
Pharmacological Studies
Drug Metabolism and Pharmacokinetics
Research on compounds structurally related to 2-(4-(ethylsulfonyl)benzamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide has provided insights into their metabolism and disposition within the human body. For instance, studies on N-[3-fluoro-4-[2-(propylamino)ethoxy]phenyl]-4,5,6,7-tetrahydro-4-oxo-1H-indole-3-carboxamide, a GABA A receptor partial agonist, elucidated its metabolism, revealing the involvement of oxidative deamination and aliphatic hydroxylation processes (Shaffer et al., 2008).
Environmental and Toxicological Studies
Exposure to Environmental Contaminants
Investigations into the indoor sources of poly- and perfluorinated compounds (PFCs) have highlighted the presence of these chemicals in various environments. Such studies are crucial for understanding human exposure to these compounds and their potential health implications. For example, a study conducted in Vancouver, Canada, identified fluorotelomer alcohols (FTOHs) in indoor air, indicating the ubiquity of these substances and suggesting a need for further research on their effects (Shoeib et al., 2011).
Biomonitoring and Human Health
Biomonitoring studies, such as those analyzing benzene metabolites in human subjects, provide essential data on the body's metabolic response to chemical exposure. These studies help in understanding the toxicological impact of substances like benzene and its derivatives, informing public health policies and safety regulations (Rappaport et al., 2005).
Mechanism of Action
Target of Action
The primary target of this compound is the Polyketide synthase 13 (Pks 13) . Pks 13 is a crucial enzyme involved in the synthesis of mycolic acid, a major component of the cell wall of Mycobacterium tuberculosis .
Mode of Action
The compound interacts with Pks 13, inhibiting its function and thereby disrupting the synthesis of mycolic acid . This results in a weakened cell wall, making the bacteria more susceptible to the immune system and other drug treatments .
Biochemical Pathways
The inhibition of Pks 13 affects the mycolic acid biosynthesis pathway . This disruption leads to downstream effects on the bacterial cell wall integrity and function, which is crucial for the survival and virulence of Mycobacterium tuberculosis .
Result of Action
The result of the compound’s action is a decrease in the viability of Mycobacterium tuberculosis due to the disruption of mycolic acid synthesis . This leads to a weakened cell wall, making the bacteria more susceptible to immune responses and other drug treatments .
properties
IUPAC Name |
2-[(4-ethylsulfonylbenzoyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O4S2/c1-2-27(24,25)13-10-8-12(9-11-13)18(23)21-19-16(17(20)22)14-6-4-3-5-7-15(14)26-19/h8-11H,2-7H2,1H3,(H2,20,22)(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVAKBQVHYBPBJB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CCCCC3)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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